Cas no 611225-86-6 (4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine)

4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine structure

611225-86-6 structure

Product Name:4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine

CAS No:611225-86-6

MF:C₁₃H₂₁N₃

MW:219.325942754745

MDL:MFCD05237186

CID:508351

PubChem ID:1084996

Update Time:2025-04-19

4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine Chemical and Physical Properties

Names and Identifiers

- 4-(4-Ethylpiperazin-1-ylmethyl)phenylamine
- 4-((4-ethylpiperazin-1-yl)methyl)benzenamine
- 4-(4-ethylpiperazin-1-ylmethyl)aniline
- 4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine
- 4-[(4-ethylpiperazin-1-yl)methyl]aniline
- Benzenamine,4-[(4-ethyl-1-piperazinyl)methyl]-
- 4-((4-ethylpiperazin-1-yl)methyl)aniline
- 4-[(4-ethylpiperazinyl)methyl]phenylamine
- BAS 06504681
- TimTec1_008481
- VVTIATCVLPUOPW-UHFFFAOYSA-N
- HMS1558G11
- SBB048777
- STK504497
- 4-(4
- DB-001678
- 4-(4-ethyl-piperazin-1-ylmethyl)-phenylamine, AldrichCPR
- DTXSID70360163
- AKOS000137737
- ALBB-007371
- CS-0151987
- Z240089324
- 611225-86-6
- 4-(4-ethylpiperazin-1-ylmethyl)-aniline
- SY101238
- SR-01000370578-1
- 4-(4-ethylpiperazin-1-ylmethyl) phenylamine
- SR-01000370578
- EN300-39043
- SCHEMBL374400
- MFCD05237186
- GS-4353
- 4-[(4-ETHYLPIPERAZINO)METHYL]ANILINE
- 4-[(4-Ethyl-1-piperazinyl)methyl]aniline
- MDL： MFCD05237186
- Inchi： 1S/C13H21N3/c1-2-15-7-9-16(10-8-15)11-12-3-5-13(14)6-4-12/h3-6H,2,7-11,14H2,1H3
- InChI Key： VVTIATCVLPUOPW-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC(=CC=2)N)CCN(CC)CC1

Computed Properties

Exact Mass: 219.17400
Monoisotopic Mass: 219.174
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.5
Surface Charge: 0
XLogP3: 1.3

Experimental Properties

Boiling Point: 346.2 °C at 760 mmHg
Flash Point: 160.8 °C
PSA: 32.50000
LogP: 1.86330

4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	030746-1g	4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine	611225-86-6	95%	1g	￡29.00	2022-03-01
Fluorochem	030746-5g	4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine	611225-86-6	95%	5g	￡112.00	2022-03-01
Fluorochem	030746-10g	4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine	611225-86-6	95%	10g	￡223.00	2022-03-01
Fluorochem	030746-25g	4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine	611225-86-6	95%	25g	￡490.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E194183-1g	4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine	611225-86-6	98%	1g	¥405.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E194183-250mg	4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine	611225-86-6	98%	250mg	¥167.90	2023-09-03
Chemenu	CM169073-5g	4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine	611225-86-6	95%	5g	$***	2023-05-30
Chemenu	CM169073-10g	4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine	611225-86-6	95%	10g	$***	2023-05-30
Chemenu	CM169073-25g	4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine	611225-86-6	95%	25g	$610	2023-02-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MM535-200mg	4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine	611225-86-6	95%	200mg	135.0CNY	2021-08-05

4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine Production Method

4-(4-Ethyl-piperazin-1-ylmethyl)-phenylamine Related Literature

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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

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4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

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5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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